Cas no 1803793-48-7 (Ethyl 3-fluoro-5-methoxypicolinate)
Ethyl 3-fluoro-5-methoxypicolinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-fluoro-5-methoxypicolinate
-
- Inchi: 1S/C9H10FNO3/c1-3-14-9(12)8-7(10)4-6(13-2)5-11-8/h4-5H,3H2,1-2H3
- InChI Key: MTXBBLZZHQZYDL-UHFFFAOYSA-N
- SMILES: FC1=CC(=CN=C1C(=O)OCC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- XLogP3: 1.5
- Topological Polar Surface Area: 48.4
Ethyl 3-fluoro-5-methoxypicolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005247-250mg |
Ethyl 3-fluoro-5-methoxypicolinate |
1803793-48-7 | 95% | 250mg |
$1,068.20 | 2022-04-02 | |
| Alichem | A029005247-500mg |
Ethyl 3-fluoro-5-methoxypicolinate |
1803793-48-7 | 95% | 500mg |
$1,819.80 | 2022-04-02 | |
| Alichem | A029005247-1g |
Ethyl 3-fluoro-5-methoxypicolinate |
1803793-48-7 | 95% | 1g |
$2,779.20 | 2022-04-02 |
Ethyl 3-fluoro-5-methoxypicolinate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
3. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Ethyl 3-fluoro-5-methoxypicolinate
Ethyl 3-fluoro-5-methoxypicolinate (CAS No. 1803793-48-7): A Comprehensive Overview in Modern Chemical Biology
Ethyl 3-fluoro-5-methoxypicolinate (CAS No. 1803793-48-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, exhibits a range of biological activities that make it a valuable candidate for further exploration in drug discovery and therapeutic applications.
The molecular structure of Ethyl 3-fluoro-5-methoxypicolinate consists of a pyridine ring substituted with a fluoro group at the 3-position and a methoxy group at the 5-position, along with an ethyl ester moiety. This configuration imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, which are crucial for its potential use in medicinal chemistry.
In recent years, there has been growing interest in fluorinated heterocycles due to their ability to modulate enzyme activity and improve drug bioavailability. The presence of the fluoro group in Ethyl 3-fluoro-5-methoxypicolinate contributes to its potential as a pharmacophore, influencing both its interactions with biological targets and its pharmacokinetic profile. This has made it a subject of extensive research in the development of novel therapeutic agents.
One of the most compelling aspects of Ethyl 3-fluoro-5-methoxypicolinate is its role as a key intermediate in the synthesis of more complex molecules. Its structural framework allows for further functionalization, enabling the creation of derivatives with tailored biological activities. This flexibility has been exploited in various synthetic strategies aimed at developing new drugs targeting specific diseases.
Recent studies have highlighted the potential of Ethyl 3-fluoro-5-methoxypicolinate in the context of enzyme inhibition. For instance, researchers have investigated its interactions with enzymes involved in metabolic pathways relevant to cancer and inflammation. The fluoro group's ability to enhance binding affinity has been particularly noted, suggesting that this compound could serve as a lead molecule for the development of inhibitors with improved efficacy.
The compound's methoxy group also plays a significant role in its biological behavior. This functional moiety can participate in hydrogen bonding interactions, influencing both its solubility and binding affinity to biological targets. The combination of these features makes Ethyl 3-fluoro-5-methoxypicolinate a promising candidate for further exploration in drug discovery.
In addition to its enzyme inhibition properties, Ethyl 3-fluoro-5-methoxypicolinate has shown potential in other areas of research. For example, it has been studied for its effects on cellular signaling pathways, particularly those involved in neurodegenerative diseases. The compound's ability to modulate these pathways suggests that it could be developed into a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of Ethyl 3-fluoro-5-methoxypicolinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including flow chemistry and catalytic processes, have been employed to improve the efficiency of these reactions. These methods not only enhance the scalability of production but also minimize waste generation, aligning with modern green chemistry principles.
The pharmacokinetic properties of Ethyl 3-fluoro-5-methoxypicolinate have also been extensively studied. Research indicates that the compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for oral administration. Additionally, its favorable distribution profile suggests that it can reach target tissues effectively, enhancing its therapeutic potential.
In conclusion, Ethyl 3-fluoro-5-methoxypicolinate (CAS No. 1803793-48-7) is a versatile fluorinated pyridine derivative with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable compound for further exploration in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.
1803793-48-7 (Ethyl 3-fluoro-5-methoxypicolinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)